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Compound of Interest

Compound Name: 2,3-Dichlorocinnamic acid

Cat. No.: B2735188 Get Quote

An In-Depth Technical Guide to 2,3-
Dichlorocinnamic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dichlorocinnamic acid is a halogenated derivative of cinnamic acid, a naturally occurring

aromatic compound. The presence of two chlorine atoms on the phenyl ring significantly

influences its physicochemical properties and biological activity, making it a compound of

interest for researchers in medicinal chemistry and materials science. This guide provides a

comprehensive overview of 2,3-Dichlorocinnamic acid, including its core properties,

synthesis, potential applications in drug development, and essential safety information.

Core Properties of 2,3-Dichlorocinnamic Acid
The fundamental chemical and physical properties of 2,3-Dichlorocinnamic acid are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2735188?utm_src=pdf-interest
https://www.benchchem.com/product/b2735188?utm_src=pdf-body
https://www.benchchem.com/product/b2735188?utm_src=pdf-body
https://www.benchchem.com/product/b2735188?utm_src=pdf-body
https://www.benchchem.com/product/b2735188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2735188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 20595-44-2 [1]

Molecular Formula C₉H₆Cl₂O₂ [2]

Molecular Weight 217.05 g/mol [2]

Appearance Off-white powder [3]

Odor Odorless [3]

Synthesis of Dichlorocinnamic Acids
The synthesis of dichlorocinnamic acids can be achieved through various established organic

chemistry reactions. A common and effective method is the Perkin reaction, which involves the

condensation of an aromatic aldehyde with a carboxylic acid anhydride in the presence of a

weak base.[4]

A generalized workflow for the synthesis of a dichlorocinnamic acid is presented below:

Starting Materials:
- Dichlorobenzaldehyde

- Acetic Anhydride
- Triethylamine (Base)

Perkin Reaction:
Condensation at elevated temperature

Heat Acidic Hydrolysis:
Liberates the free cinnamic acid

Add Acid Purification:
- Recrystallization

- Column Chromatography

Final Product:
Dichlorocinnamic Acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of dichlorocinnamic acids via the Perkin

reaction.

Detailed Experimental Protocol: Synthesis of a
Dichlorocinnamic Acid Derivative (Illustrative Example)
The following protocol is a representative example for the synthesis of a dichlorocinnamic acid

derivative and can be adapted for the 2,3-dichloro isomer with appropriate starting materials.
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Materials:

2,3-Dichlorobenzaldehyde

Acetic anhydride

Triethylamine

Hydrochloric acid (concentrated)

Ethanol

Activated charcoal

Standard laboratory glassware and heating apparatus

Procedure:

A mixture of 2,3-dichlorobenzaldehyde (1 mole), acetic anhydride (1.5 moles), and

triethylamine (1 mole) is placed in a round-bottom flask equipped with a reflux condenser.

The mixture is heated at 150-160°C for 5-6 hours.

After cooling, the reaction mixture is treated with a solution of sodium carbonate to neutralize

any unreacted acetic anhydride.

The mixture is then acidified with concentrated hydrochloric acid to precipitate the crude

dichlorocinnamic acid.

The precipitate is filtered, washed with cold water, and dried.

For purification, the crude product is dissolved in hot ethanol, treated with activated charcoal

to remove colored impurities, and filtered.

The filtrate is allowed to cool, leading to the crystallization of pure dichlorocinnamic acid.

The crystals are collected by filtration, washed with a small amount of cold ethanol, and dried

under vacuum.
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Physicochemical and Spectroscopic Data
The physicochemical properties of dichlorocinnamic acids are influenced by the position of the

chlorine atoms on the phenyl ring. Spectroscopic data is essential for the structural elucidation

and purity assessment of the synthesized compound.

Property Data

Melting Point
Varies by isomer; for example, 3,4-

Dichlorocinnamic acid is 217-218°C.[5]

Solubility
Generally soluble in organic solvents like

DMSO, ethanol, and ethyl acetate.[6]

¹H NMR

The proton NMR spectrum would show

characteristic signals for the vinyl protons and

the aromatic protons, with chemical shifts

influenced by the chlorine substitution pattern.[6]

IR Spectroscopy

The infrared spectrum would exhibit

characteristic absorption bands for the

carboxylic acid O-H stretch, the C=O stretch of

the carbonyl group, and C=C stretching of the

alkene and aromatic ring.

Mass Spectrometry

The mass spectrum would show a molecular ion

peak corresponding to the molecular weight of

the compound (217.05 g/mol ), with a

characteristic isotopic pattern due to the

presence of two chlorine atoms.[7]

Applications in Drug Development
Cinnamic acid and its derivatives have garnered significant attention in pharmaceutical

research due to their broad spectrum of biological activities.[8] The introduction of halogen

atoms, such as chlorine, can enhance the therapeutic potential of these molecules.[8]

Potential Therapeutic Areas:
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Anticancer Agents: Cinnamic acid derivatives have been shown to induce cell cycle arrest in

carcinoma cell lines and possess cytotoxic properties.[9] Dichlorocinnamic acids could be

investigated for their potential to inhibit tumor growth through various mechanisms, such as

the inhibition of specific enzymes or signaling pathways involved in cancer progression.

Anti-inflammatory Agents: Some cinnamic acid derivatives exhibit anti-inflammatory

properties.[10] Dichlorocinnamic acids could be explored as potential inhibitors of

inflammatory pathways, such as those mediated by cyclooxygenase (COX) enzymes.

Antioxidant Agents: The cinnamoyl moiety is associated with free radical scavenging

properties.[9] The antioxidant potential of dichlorocinnamic acid derivatives could be

beneficial in conditions associated with oxidative stress.

Polymer-Based Drug Delivery: Cinnamic acid and its derivatives are utilized in the synthesis

of biocompatible and photoreactive polymers for biomedical applications.[11] These

polymers can be used to create hydrogels and matrices for the controlled release of drugs.

[11]
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Caption: Hypothetical mechanism of action for a 2,3-Dichlorocinnamic acid derivative as an

anticancer agent.

Safety and Handling
2,3-Dichlorocinnamic acid is a chemical that requires careful handling in a laboratory setting.

The following safety precautions are based on the available Safety Data Sheet (SDS).[1]

Hazard Statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Response:

P301+P317: IF SWALLOWED: Get medical help.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:
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P501: Dispose of contents/container to an approved waste disposal plant.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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